![molecular formula C19H34O2SSn B1612333 (5-(1,3-Dioxolan-2-yl)thiophen-2-yl)tributylstannane CAS No. 349616-56-4](/img/structure/B1612333.png)
(5-(1,3-Dioxolan-2-yl)thiophen-2-yl)tributylstannane
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Overview
Description
Scientific Research Applications
Synthesis and Electropolymerization of Complexes : A study demonstrated the use of related compounds in the synthesis and electropolymerization of 3,5-dithienylpyridines and their complexes. This process is significant for the development of new electrochromic polymers with high electrochemical stability (Krompiec et al., 2008).
Chiral Acyl Radical Equivalents : Research has shown that chiral 1,3-dioxolan-2-yl radicals derived from acetals can undergo intramolecular hydrogen abstraction followed by cyclization. This finding is crucial for understanding the stereochemical aspects of radical cyclizations (Stien, Crich, & Bertrand, 1998).
LED-Induced Polymerization : A study on tris(4-(thiophen-2-yl)phenyl)amine derivatives revealed their effectiveness as photoinitiators for radical and cationic polymerizations under near-UV and visible light. This advancement is significant for polymer chemistry and materials science (Zhang et al., 2015).
Synthesis of Thiophene 1,1-Dioxides : Research has shown the preparation of 2,5-bis(tributylstannyl)thiophene 1,1-dioxide from related compounds, used in Stille cross-coupling reactions. This is important for tuning optoelectronic properties of thiophene dioxides (Tsai et al., 2013).
Deoxysugar Synthesis in Antibiotics : A study from 1978 involved the conversion of certain compounds into deoxy compounds using tributylstannane. This process is pivotal in the modification of aminoglycoside antibiotics and their antibacterial activities (Hayashi, Iwaoka, Takeda, & Ohki, 1978).
Properties
IUPAC Name |
tributyl-[5-(1,3-dioxolan-2-yl)thiophen-2-yl]stannane |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7O2S.3C4H9.Sn/c1-2-6(10-5-1)7-8-3-4-9-7;3*1-3-4-2;/h1-2,7H,3-4H2;3*1,3-4H2,2H3; |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPAWLMVOUBWAHW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[Sn](CCCC)(CCCC)C1=CC=C(S1)C2OCCO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H34O2SSn |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90579331 |
Source
|
Record name | Tributyl[5-(1,3-dioxolan-2-yl)thiophen-2-yl]stannane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90579331 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
445.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
349616-56-4 |
Source
|
Record name | Tributyl[5-(1,3-dioxolan-2-yl)thiophen-2-yl]stannane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90579331 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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